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Compound of Interest

Compound Name: Disperse Violet S press cake

Cat. No.: B12281992

Get Quote

Executive Summary

This technical guide provides a rigorous analysis of Disperse Violet S (chemically identified as

C.l. Disperse Violet 26) in its press cake form. While primarily an industrial colorant, Disperse
Violet S serves as a critical hydrophobic model compound for drug development professionals.
[1][2][3] Its planar anthraquinone structure and poor aqueous solubility make it an ideal
surrogate for studying the processing, milling, and dispersion stability of Class IlI/IV APIs (Active
Pharmaceutical Ingredients).

This document details the physicochemical properties, moisture states, and rheological
behavior of the press cake, providing self-validating protocols for characterization.[1]

Chemical Identity and Solid-State Profile[1][2][3][4]
[5]

To ensure experimental reproducibility, the material must first be chemically validated.
"Disperse Violet S" is a trade designation; the chemical standard is C.I. Disperse Violet 26.
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e Chemical Name: 1,4-diamino-2,3-diphenoxyanthraquinone[1][2][3]
e CAS Number: 6408-72-6[1][2][3][4][5]
e Molecular Formula:

[1I[21[3][4][5]

e Molecular Weight: 422.43 g/mol [3][5][6]

e Physical Appearance: Dark red-violet powder (dry) or thixotropic violet paste (press cake).[1]

[2][3]

Crystal Habit and Polymorphism

Like many planar aromatic compounds, Disperse Violet S exhibits polymorphism. The specific
crystal lattice energy directly impacts solubility and bioavailability (in drug models) or color
strength (in dyes).

e Stable Form: Triclinic or Monoclinic packing (favored by

stacking of the anthraquinone core).

» Meta-stable Form: Often generated during rapid precipitation or crash-cooling.[1][2][3]

 Critical Control Point: Variations in the filtration temperature during press cake formation can
alter the polymorph ratio, changing the cake's filtration resistance and drying kinetics.

The Physics of the Press Cake

The "press cake" is not merely a wet solid; it is a multiphase porous medium consisting of the
solid matrix, the liquid phase (mother liquor), and potentially entrapped air.

Moisture States

Understanding where the water resides is critical for drying optimization. We categorize
moisture into three thermodynamic states:
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o Free Water (Funicular): Resides in large inter-particle voids. Removed mechanically
(filtration/centrifugation) or via low-energy evaporation.[1][2][3]

» Capillary Water (Pendular): Held in narrow pores between particle agglomerates by high
capillary pressure. Requires thermal energy to overcome capillary forces.

e Bound Water: Chemisorbed to the crystal surface or trapped within the crystal lattice
(hydrates). Removal requires high energy and may alter the crystal structure.

Visualization: Moisture State & Removal Logic
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Figure 1: Thermodynamic classification of moisture states in Disperse Violet S press cake
and the energy barriers associated with their removal.[1][2][3]

Moisture Content Determination Protocols

Accurate moisture determination is the baseline for all subsequent concentration calculations.
Two methods are standard: Gravimetric (LOD) for routine control, and Karl Fischer (KF) for
precision or when volatiles are present.[1][2]

Protocol A: Gravimetric Loss on Drying (LOD)

Standard: ASTM D2288 / ISO 787-2 equivalent.[1][2][3] Principle: Thermal evaporation of
volatiles at atmospheric pressure.

Step-by-Step Methodology:

e Tare: Pre-dry a glass or aluminum weighing dish at 105°C for 30 minutes. Cool in a
desiccator. Record weight (

)-[31[7]
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Sample: Spread 2.0 — 5.0 g of press cake evenly across the dish to maximize surface area.
Record wet weight (

)-[31[7]

Drying: Place in a convection oven at 105°C + 2°C.

o Note: Temperatures >110°C may cause sublimation of Disperse Violet 26 or chemical
degradation.

Equilibration: Dry for 2 hours. Remove, cool in a desiccator (15 min), and weigh.

Constant Weight: Return to oven for 30-minute intervals until mass change is < 0.1% (

Calculation:

[11[2][3]
Protocol B: Karl Fischer Titration (Volumetric)

Recommended for: Samples containing volatile organic solvents (e.g., residual washing
alcohols) that would skew LOD results.[1][2][3] Solvent System: Methanol/Formamide (1:[1][2]
[3]1) is often required to fully solubilize or disperse the hydrophobic dye cake and release
trapped moisture.

Rheology and Processing Characteristics[2][8][9]
[10][11]

Disperse Violet S press cake typically exhibits Non-Newtonian, Shear-Thinning
(Pseudoplastic) behavior with a distinct Yield Stress.[1][2][3]

Flow Behavior

 Static State: The hydrophobic particles form a "house of cards" structure due to edge-to-face
interactions, creating a high yield stress (material acts like a solid).[1][2][3]
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o Under Shear: As shear rate increases (mixing/pumping), the structure collapses, and
viscosity drops logarithmically.

» Thixotropy: The material requires time to rebuild its structure after shear stops. This is critical
for pump selection—pumps must handle the initial high resistance (start-up torque).[3]

Data Summary: Typical Physical Values

Property Typical Value Relevance to Processing

Determines drying energy
load.[1][2][3]

Moisture Content 25% — 45%

Hopper design and storage
Bulk Density (Wet) 1.1-1.3g/lcm? PP g J
volume.[2]

Particle Size ( Pre-milling size; affects

1.0-5.0um o
) filtration rate.[2][3]
Stability zone; acidic pH may
pH (10% Slurry) 6.0-8.0 ] ]
trigger aggregation.[3]
Upper limit for drying inlet
Melting Point 195°C PP ying

temperature.[3]

Experimental Characterization Workflow

For researchers using Disperse Violet S as a model compound, the following characterization

pipeline ensures data integrity.

Visualization: Characterization Logic
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Figure 2: Integrated characterization pipeline. Note that Rheology and Zeta potential are

concentration-dependent and require moisture correction via LOD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 6408-72-6: Disperse Violet 26 | CymitQuimica [cymitquimica.com]

e 2. Disperse Violet 26 | 6408-72-6 [chemicalbook.com]

¢ 3. chembk.com [chembk.com]

e 4. guidechem.com [guidechem.com]

¢ 5. royal-chem.com [royal-chem.com]

e 6. worlddyevariety.com [worlddyevariety.com]

e 7.5 Factors That Influence Filter Press Cake Percent Solids... | McLanahan

[mclanahan.com]

¢ To cite this document: BenchChem. [Technical Guide: Physical Characterization and
Moisture Dynamics of Disperse Violet S Press Cake]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12281992/docs#technical-guide-
physical-characterization-and-moisture-dynamics-of-disperse-violet-s-press-cake]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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